Cas no 89371-37-9 (Imidapril)

Imidapril structure
Imidapril structure
Product Name:Imidapril
CAS No:89371-37-9
MF:C20H27N3O6
MW:405.444885492325
CID:61260
PubChem ID:5464343
Update Time:2024-12-09

Imidapril Chemical and Physical Properties

Names and Identifiers

    • Imidapril
    • (S)-3-(N-((S)-1-Ethoxycarbonyl-3-phenylpropyl)-L-alanyl)-1-methyl-2-oxoimidazoline-4-carboxylic acid
    • Imidapril Hydrochloride
    • (4S)-3-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-1-methyl-2-oxoimidazolidine-4-carboxylic acid
    • Imidapril HCl
    • (4S)-1-methyl-3-{(2S)-2-[N-(1S)-1-ethoxycarbonyl-3-phenylpropyl)amino]propionyl}-2-oxoimidazolidine-4-carboxylic acid
    • (4S)-3-<(2S)-2-<N-<(1S)-1-(Ethoxycarbonyl)-3-phenylpropyl>amino>propionyl>-1-methyl-2-oxoimidazolidine-4-carboxylic Acid
    • Hipertene (TN)
    • Imidapril (INN)
    • Imidapril [BAN:INN]
    • Imidaprilum
    • (4S)-3-[(2S)-2-[[(1S)-1-(Ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]-1-methyl-2-oxo-4-imidazolidinecarboxylic acid (ACI)
    • 4-Imidazolidinecarboxylic acid, 3-[2-[[1-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]-1-methyl-2-oxo-, [4S-[3[R*(R*)],4R*]]- (ZCI)
    • NS00007217
    • (4S)-3-((2S)-2-(((2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino)propanoyl)-1-methyl-2-oxoimidazolidine-4-carboxylic acid
    • DTXCID3028217
    • BDBM50020400
    • NCGC00181342-03
    • (4S)-3-{N-[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]-L-alanyl}-1-methyl-2-oxoimidazolidine-4-carboxylic acid
    • DB11783
    • AC-25844
    • (4S)-3-(N-((2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)-L-alanyl)-1-methyl-2-oxoimidazolidine-4-carboxylic acid
    • Imidaprilum [INN-Latin]
    • NCGC00181342-05
    • NCGC00181342-01
    • IMIDAPRIL [MI]
    • Novaloc
    • (4S)-3-[(2S)-2-{[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino}propanoyl]-1-methyl-2-oxoimidazolidine-4-carboxylic acid
    • (4S)-1-methyl-3-((2S)-2-(N-((1S)-1-ethoxycarbonyl-3-phenylpropyl)amino)propionyl)-2-oxo-imidazolidine-4-carboxylic acid
    • SCHEMBL34098
    • GTPL6377
    • HY-B1451A
    • CHEMBL317094
    • MFCD00923828
    • AB01565810_02
    • (S)-3-((S)-2-((S)-1-ethoxy-1-oxo-4-phenylbutan-2-ylamino)propanoyl)-1-methyl-2-oxoimidazolidine-4-carboxylic acid
    • Hipertene
    • IMIDAPRIL [WHO-DD]
    • Tanatril (TN)
    • (4S)-1-methyl-3-[(2S)-2-[N-((1S)-1-ethoxycarbonyl-3-phenylpropyl)amino]propionyl]-2-oxo-imidazolidine-4-carboxylic acid
    • AKOS015967028
    • CHEBI:135654
    • Q1041804
    • 1-((S)-2-((S)-1-ethoxy-1-oxo-4-phenylbutan-2-ylamino)propanoyl)-3-methyl-2-oxo-2,3-dihydro-1H-imidazole-5-carboxylic acid
    • Tanapril
    • UNII-BW7H1TJS22
    • 1-methyl-3-(2-(N-(1-ethoxycarbonyl-3-phenylpropyl)amino)propionyl)-2-oxoimidazolidine-4-carboxylic acid
    • D08068
    • 89371-37-9
    • C09AA16
    • IMIDAPRIL [INN]
    • CS-0137517
    • BW7H1TJS22
    • 3-[2-(1-Ethoxycarbonyl-3-phenyl-propylamino)-propionyl]-1-methyl-2-oxo-imidazolidine-4-carboxylic acid
    • DTXSID2048242
    • Tanatril
    • (S)-3-((S)-2-(((S)-1-Ethoxy-1-oxo-4-phenylbutan-2-yl)amino)propanoyl)-1-methyl-2-oxoimidazolidine-4-carboxylic acid
    • Imidaprilum (INN-Latin)
    • TA 6366
    • Imidapril [INN:BAN]
    • Q-102511
    • Inchi: 1S/C20H27N3O6/c1-4-29-19(27)15(11-10-14-8-6-5-7-9-14)21-13(2)17(24)23-16(18(25)26)12-22(3)20(23)28/h5-9,13,15-16,21H,4,10-12H2,1-3H3,(H,25,26)/t13-,15-,16-/m0/s1
    • InChI Key: KLZWOWYOHUKJIG-BPUTZDHNSA-N
    • SMILES: C(N1C(=O)N(C)C[C@H]1C(=O)O)(=O)[C@H](C)N[C@H](C(=O)OCC)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 405.19000
  • Monoisotopic Mass: 405.19
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 10
  • Complexity: 619
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.7
  • Topological Polar Surface Area: 116A^2

Experimental Properties

  • Color/Form: Colorless crystals were obtained from ethyl acetate-n-hexane
  • Density: 1.266
  • Melting Point: 195-197°C
  • Boiling Point: 577ºC at 760 mmHg
  • Flash Point: 302.8ºC
  • PSA: 116.25000
  • LogP: 1.14290
  • Specific Rotation: D20 -71.7° (c = 0.5 in ethanol)

Imidapril Security Information

  • Hazardous Material transportation number:1759
  • Safety Instruction: S26; S36/37/39
  • Risk Phrases:R22; R34
  • Packing Group:II
  • Safety Term:8

Imidapril Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-207751-10mg
Imidapril hydrochloride,
89371-37-9
10mg
¥790.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-207751-10 mg
Imidapril hydrochloride,
89371-37-9
10mg
¥790.00 2023-07-10
MedChemExpress
HY-B1451A-5mg
Imidapril
89371-37-9 ≥99.0%
5mg
¥350 2025-04-15
MedChemExpress
HY-B1451A-10mg
Imidapril
89371-37-9 ≥99.0%
10mg
¥560 2025-04-15
A2B Chem LLC
AB84979-5mg
Imidapril Hydrochloride
89371-37-9 99%
5mg
$85.00 2024-04-19
A2B Chem LLC
AB84979-10mg
Imidapril Hydrochloride
89371-37-9 99%
10mg
$115.00 2024-04-19

Imidapril Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Ethanol
Reference
Process for preparing optically active 2-oxoimidazolidine-4-carboxylic acid derivatives
, European Patent Organization, , ,

Production Method 2

Reaction Conditions
Reference
2-Oxoimidazolidines as antihypertensives
, Japan, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane
Reference
Studies on angiotensin converting enzyme inhibitors. V. The diastereoselective synthesis of 2-oxoimidazolidine derivatives
Kubota, Hitoshi; Nunami, Kenichi; Yamagishi, Masafumi; Nishimoto, Shigeru; Hayashi, Kimiaki, Chemical & Pharmaceutical Bulletin, 1991, 39(6), 1374-7

Production Method 4

Reaction Conditions
Reference
2-Oxoimidazolidine compounds
, European Patent Organization, , ,

Imidapril Raw materials

Imidapril Preparation Products

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD